Epiandrosterone acetate

Specification

• CAS No.: 1239-31-2
• Molecular Formula: C21H32O3
• Molecular Weight: 332.5 g/mol
• IUPAC Name: (10,13-dimethyl-17-oxo-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-yl) acetate
• Standard InChI: InChI=1S/C21H32O3/c1-13(22)24-15-8-10-20(2)14(12-15)4-5-16-17-6-7-19(23)21(17,3)11-9-18(16)20/h14-18H,4-12H2,1-3H3
• Standard InChI Key: FDCINQSOYQUNKB-UHFFFAOYSA-N
• Isomeric SMILES: CC(=O)O[C@H]1CC[C@]2([C@H](C1)CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CCC4=O)C)C
• SMILES: CC(=O)OC1CCC2(C(C1)CCC3C2CCC4(C3CCC4=O)C)C
• Canonical SMILES: CC(=O)OC1CCC2(C(C1)CCC3C2CCC4(C3CCC4=O)C)C

Introduction

Structural Characterization and Chemical Properties

Epiandrosterone acetate is a steroidal compound with the molecular formula C21H32O3 and a molecular weight of approximately 332.48 g/mol. It represents the acetylated form of epiandrosterone, with the acetate group attached at the 3-position of the steroid nucleus. The compound's full chemical name is [(3S,5S,8R,9S,10S,13S,14S)-10,13-dimethyl-17-oxo-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate, reflecting its complex stereochemistry and structural configuration.
The compound is characterized by specific structural identifiers that enable precise identification in chemical databases and analytical contexts. These include its SMILES notation (CC(=O)O[C@H]1CC[C@]2(C@HCC[C@@H]3[C@@H]2CC[C@]4([C@H]3CCC4=O)C)C) and InChI string (InChI=1S/C21H32O3/c1-13(22)24-15-8-10-20(2)14(12-15)4-5-16-17-6-7-19(23)21(17,3)11-9-18(16)20/h14-18H,4-12H2,1-3H3/t14-,15-,16-,17-,18-,20-,21-/m0/s1). Its InChIKey, FDCINQSOYQUNKB-HGDYXINXSA-N, provides a fixed-length condensed digital representation of the compound for database searching purposes.

Analytical Detection Properties

Epiandrosterone acetate exhibits specific mass spectrometric characteristics that aid in its detection and identification in analytical settings. The compound's predicted collision cross-section data for various ionic forms provides valuable information for analytical chemists working with mass spectrometry-based detection methods.
Table 1: Predicted Collision Cross Section Data for Epiandrosterone Acetate

Adduct	m/z	Predicted CCS (Ų)
[M+H]⁺	333.24242	184.5
[M+Na]⁺	355.22436	192.2
[M+NH₄]⁺	350.26896	196.3
[M+K]⁺	371.19830	183.3
[M-H]⁻	331.22786	186.3
[M+Na-2H]⁻	353.20981	185.4
[M]⁺	332.23459	186.1
[M]⁻	332.23569	186.1
These analytical properties make epiandrosterone acetate detectable through various mass spectrometry techniques, which is particularly relevant for research in metabolomics, steroid analysis, and sports doping detection.

Biochemical Background and Related Compounds

To understand epiandrosterone acetate, it is essential to examine its parent compound. Epiandrosterone is a steroid hormone with weak androgenic activity, naturally produced in the human body by the enzyme 5α-reductase from dehydroepiandrosterone (DHEA). With a molecular formula of C19H30O2 and a molecular weight of 290.44 g/mol, epiandrosterone serves as the precursor to its acetate derivative.
The acetylation of epiandrosterone to form epiandrosterone acetate modifies the compound's pharmacokinetic properties and potentially its biological activity. This structural modification is significant as esterification can affect how the compound interacts with biological systems, its stability, and its metabolism within the body.

Comparison with Androsterone Acetate

Androsterone acetate (CAS 1164-95-0) represents an isomeric form related to epiandrosterone acetate, with the same molecular formula (C21H32O3) and similar molecular weight (332.5 g/mol). While both compounds share the acetate group at the 3-position of the steroid nucleus, they differ in their stereochemistry. Androsterone acetate is defined as [(3R,5S,8R,9S,10S,13S,14S)-10,13-dimethyl-17-oxo-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate, indicating different stereochemical configuration compared to epiandrosterone acetate.
This stereochemical difference has significant implications for biological activity, as the spatial orientation of functional groups can drastically alter how a compound interacts with biological receptors and enzymes.

Research Applications and Significance

Doping Detection Research

One of the most well-documented applications of epiandrosterone compounds in research relates to sports doping detection. Sulfoconjugated epiandrosterone has been investigated as a potential long-term marker for detecting testosterone abuse in sports. This research area is particularly important as testosterone continues to be widely used as a performance-enhancing agent.
Studies have examined the effectiveness of epiandrosterone as a marker through administration studies using different modes of testosterone delivery (transdermal, intramuscular, and subcutaneous). The findings indicate that epiandrosterone's effectiveness as a marker depends on the administration method and dosage.
Table 2: Effectiveness of Epiandrosterone as a Testosterone Use Marker

Administration Method	Effectiveness as Marker	Detection Window
Transdermal (low dose)	Less effective than conventional markers	Limited
Intramuscular	More diagnostic than transdermal	Similar to conventional markers
Subcutaneous	Dose-dependent effectiveness	Similar to conventional markers
The research concluded that epiandrosterone does not appear to be a useful marker for detecting low-dose testosterone administration, though it responds to higher-dose administration. Critically, it does not provide an extended detection window compared to conventional target compounds used in doping detection.

Metabolic and Biochemical Significance

Epiandrosterone and its derivatives play important roles in steroid metabolism. As metabolites of testosterone and dihydrotestosterone (DHT), these compounds represent important nodes in the complex network of steroid biosynthesis and metabolism. This positioning makes epiandrosterone acetate relevant to research in endocrinology, reproductive biology, and metabolic disorders.

Analytical Considerations

When working with epiandrosterone acetate in a research context, several analytical considerations become important. The compound can be analyzed using various techniques including high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and isotope ratio mass spectrometry (IRMS).
For doping detection specifically, carbon isotope ratio measurements have been employed to distinguish between endogenous and exogenous sources of steroids. This technique has been applied to evaluate epiandrosterone as a marker for testosterone use, utilizing a modified sample preparation method to collect both glucuronidated and sulfoconjugated analytes.

Physiological Implications

The physiological effects of epiandrosterone acetate must be understood within the broader context of androgen metabolism. While specific research on epiandrosterone acetate's direct physiological effects is limited in the available search results, we can draw some inferences based on related compounds.
Epiandrosterone itself demonstrates weak androgenic activity. The acetate ester form may modify the compound's bioavailability and metabolism, potentially affecting its androgenic properties. Some reports suggest that epiandrosterone compounds may help increase muscle mass, though this claim requires careful scientific validation.

Analytical Standards and Identification

In scientific research, epiandrosterone acetate serves as an important analytical standard for steroid chemistry studies. Its well-defined structure and chemical properties make it valuable for:

• Calibration in analytical methods for steroid detection

• Reference compound in metabolomic studies

• Starting material for the synthesis of other steroidal compounds

• Standard in sports anti-doping research
  The compound's CAS number (1239-31-2) provides a unique identifier for database searches and regulatory documentation.